Cas no 1260651-18-0 (2-(3-Methoxy-5-methylphenoxy)acetic acid)

• Product Name: 2-(3-Methoxy-5-methylphenoxy)acetic acid
• CAS No: 1260651-18-0
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD11109897
• CID: 824581
• Update Time: 2026-04-29

2-(3-Methoxy-5-methylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxy-5-methylphenoxy)acetic acid

• MDL： MFCD11109897

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(3-Methoxy-5-methylphenoxy)acetic acid

Introduction to 2-(3-Methoxy-5-methylphenoxy)acetic Acid (CAS No. 1260651-18-0)

2-(3-Methoxy-5-methylphenoxy)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1260651-18-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenoxyacetic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-(3-Methoxy-5-methylphenoxy)acetic acid, particularly the presence of a methoxy group at the 3-position and a methyl group at the 5-position of the phenyl ring, contribute to its unique chemical properties and reactivity. These substituents not only influence its solubility and metabolic stability but also play a crucial role in modulating its interaction with biological targets.

The synthesis of 2-(3-Methoxy-5-methylphenoxy)acetic acid typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. The introduction of the phenoxy moiety through nucleophilic aromatic substitution or other coupling strategies is a key step in its preparation. The methoxy and methyl groups are then incorporated through selective functionalization techniques, such as methylation or etherification reactions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations, ensuring high yields and minimal byproduct formation.

Recent advancements in computational chemistry have further refined the synthesis of 2-(3-Methoxy-5-methylphenoxy)acetic acid. Molecular modeling studies have been instrumental in predicting optimal reaction conditions and identifying potential intermediates, thereby reducing experimental trial-and-error. These computational approaches have also been used to evaluate the stereochemistry of the product, which is critical for its biological activity. The predicted conformational landscapes and binding affinities have guided the development of more effective synthetic routes.

The biological significance of 2-(3-Methoxy-5-methylphenoxy)acetic acid lies in its potential as a lead compound for drug discovery. Phenoxyacetic acids are known to exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and antitumor activities. The specific substitution pattern in 2-(3-Methoxy-5-methylphenoxy)acetic acid may confer unique properties that make it an attractive candidate for further development. Preliminary in vitro studies have suggested that this compound interacts with various enzymes and receptors, potentially modulating signaling pathways involved in disease progression.

One particularly intriguing area of research involves the exploration of 2-(3-Methoxy-5-methylphenoxy)acetic acid as a modulator of metabolic pathways. The phenoxyacetic acid scaffold is structurally similar to natural fatty acid derivatives, which play crucial roles in energy homeostasis and lipid metabolism. Studies have indicated that certain phenoxyacetic acids can influence lipid synthesis and degradation, making them promising candidates for treating metabolic disorders such as obesity and type 2 diabetes. The methoxy and methyl groups in 2-(3-Methoxy-5-methylphenoxy)acetic acid may enhance its ability to interact with key enzymes like fatty acid synthase or peroxisome proliferator-activated receptors (PPARs), thereby affecting metabolic processes.

Another exciting application of 2-(3-Methoxy-5-methylphenoxy)acetic acid is in the field of neurobiology. Emerging evidence suggests that phenoxyacetic acids can cross the blood-brain barrier and influence central nervous system (CNS) functions. The structural features of this compound may enable it to interact with neurotransmitter systems or neuroreceptors, potentially offering therapeutic benefits for neurological disorders such as Alzheimer's disease or Parkinson's disease. Research is ongoing to elucidate the precise mechanisms through which 2-(3-Methoxy-5-methylphenoxy)acetic acid exerts its effects on neural pathways.

The pharmaceutical industry has taken note of these promising findings, leading to increased interest in developing derivatives of 2-(3-Methoxy-5-methylphenoxy)acetic acid for clinical use. Structure-activity relationship (SAR) studies are being conducted to optimize its pharmacological profile by modifying additional functional groups or introducing new substituents. These studies aim to enhance potency, selectivity, and pharmacokinetic properties while minimizing potential side effects.

In conclusion,2-(3-Methoxy-5-methylphenoxy)acetic acid (CAS No. 1260651-18-0) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a versatile tool for exploring various biological pathways and therapeutic interventions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.